ethyl 5-[2-(4-benzylpiperazin-1-yl)-2-oxoacetyl]-2-methyl-4-phenyl-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 5-[2-(4-benzylpiperazin-1-yl)-2-oxoacetyl]-2-methyl-4-phenyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C27H29N3O4/c1-3-34-27(33)22-19(2)28-24(23(22)21-12-8-5-9-13-21)25(31)26(32)30-16-14-29(15-17-30)18-20-10-6-4-7-11-20/h4-13,28H,3,14-18H2,1-2H3
• InChI Key: YXFROOGTASXJQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C1C2=CC=CC=C2)C(=O)C(=O)N3CCN(CC3)CC4=CC=CC=C4)C
• Molecular Formula: C27H29N3O4
• Molecular Weight: 459.5 g/mol
• CAS No.: 1105204-73-6

Description

Ethyl 5-[2-(4-benzylpiperazin-1-yl)-2-oxoacetyl]-2-methyl-4-phenyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C27H29N3O4 and its molecular weight is 459.546. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

One area of scientific research involving ethyl 5-[2-(4-benzylpiperazin-1-yl)-2-oxoacetyl]-2-methyl-4-phenyl-1H-pyrrole-3-carboxylate and its derivatives focuses on their synthesis and potential as anticancer agents. For instance, a study highlighted the synthesis of derivatives through a one-step reaction, leading to compounds that selectively inhibit the growth of H322 lung cancer cells by inducing apoptosis. This finding indicates the compound's potential for targeted cancer therapy Lv et al., 2012.

Antimitotic Agents

Further research has explored the compound's role as a precursor to potent antimitotic agents, demonstrating antitumor activity in mice. This highlights its utility in the development of novel treatments for cancer, emphasizing its mechanism of action in inhibiting cell division Temple et al., 1992.

Cytotoxicity Assays

The compound has also been synthesized and characterized through various analytical methods, including crystal structure analyses and cytotoxicity assays against brine shrimp, providing insight into its structural properties and biological activities Ahmed et al., 2016.

Antimalarial Activities

Research into derivatives of the compound has shown promising in vitro activity against P. falciparum, indicating potential applications in antimalarial drug development. This underscores the compound's versatility and potential in addressing various infectious diseases Ningsanont et al., 2003.

Anti-tubercular Evaluation

Another study focused on the synthesis of derivatives for anti-tubercular evaluation, demonstrating potent activity against Mycobacterium tuberculosis. This research contributes to the development of new treatments for tuberculosis, a significant global health challenge Vavaiya et al., 2022.